Cas no 919121-90-7 (2-Thiophenecarboxylic acid, 5-chloro-3-fluoro-)
919121-90-7 structure
Product Name:2-Thiophenecarboxylic acid, 5-chloro-3-fluoro-
CAS No:919121-90-7
MF:C5H2ClFO2S
MW:180.584582805634
CID:765423
PubChem ID:71425502
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 5-chloro-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-chloro-3-fluoro-
- 5-chloro-3-fluorothiophene-2-carboxylic acid
- 919121-90-7
- DTXSID00844284
- SCHEMBL18701642
- CS-0530742
-
- Inchi： 1S/C5H2ClFO2S/c6-3-1-2(7)4(10-3)5(8)9/h1H,(H,8,9)
- InChI Key： GKGLAPGATYKYPG-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C(=O)O)S1)F
Computed Properties
- Exact Mass: 179.9448063g/mol
- Monoisotopic Mass: 179.9448063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 65.5Ų
2-Thiophenecarboxylic acid, 5-chloro-3-fluoro- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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